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Audience: Researchers, scientists, and drug development professionals.

Objective: This document provides a comprehensive guide to the design, synthesis, and
evaluation of chromenothiazole-based compounds as potent enzyme inhibitors. It integrates
theoretical principles with detailed, field-proven protocols to empower researchers in this
specialized area of medicinal chemistry.

| Introduction: The Chromenothiazole Scaffold in
Enzyme Inhibition

The fusion of heterocyclic rings is a cornerstone of modern medicinal chemistry, creating rigid
molecular scaffolds that can be precisely decorated to achieve high-affinity interactions with
biological targets. The chromenothiazole core, which integrates a chromene (benzopyran) and
a thiazole ring system, represents a "privileged structure” in drug discovery. This fusion
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generates a unique three-dimensional architecture that is well-suited for targeting the active or
allosteric sites of various enzymes.

Thiazole and its fused derivatives are known to be effective inhibitors for a wide range of
enzymes, including kinases, cholinesterases, and monoamine oxidases.[1][2][3] The chromene
moiety, on the other hand, is frequently found in compounds with diverse biological activities,
including as selective estrogen receptor modulators.[4] The combination of these two
pharmacophores in the chromenothiazole scaffold offers a promising starting point for
developing novel, potent, and selective enzyme inhibitors for therapeutic applications,
particularly in neurodegenerative diseases and oncology.[1][2][5]

This guide will walk through the critical stages of developing such inhibitors, from their chemical
synthesis to detailed biochemical characterization.

| Synthesis of the Chromenothiazole Core

The construction of the chromenothiazole scaffold is a key step that dictates the feasibility of
generating a diverse chemical library for structure-activity relationship (SAR) studies. A
common and effective strategy involves a multi-component reaction, which offers high atom
economy and allows for the introduction of diversity at multiple points.

| Causality in Synthetic Design

The chosen synthetic route is often a variation of the Hantzsch thiazole synthesis, adapted for
a fused-ring system. The typical disconnection approach involves reacting a thioamide
equivalent with an a-haloketone. In our case, the "ketone" component is part of the chromene
ring system, typically a 3-bromo-4-chromanone, and the "thioamide" is a suitable nucleophile.
This strategy is robust and allows for modification of both the chromene and thiazole portions
of the final molecule.

| General Synthetic Workflow

The following diagram illustrates a representative pathway for synthesizing substituted
chromenothiazole derivatives.
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Caption: General workflow for the synthesis of chromenothiazole derivatives.

© 2026 BenchChem. All rights reserved. 3/16 Tech Support


https://www.benchchem.com/product/b1299413/docs?utm_src=pdf-body-img#application-notes-protocols-the-development-of-chromenothiazole-based-enzyme-inhibitors
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1299413?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

| Protocol: Synthesis of a Representative 2-Amino-
chromeno[4,3-d]thiazole

This protocol describes the final condensation and cyclization step to form the target scaffold.
Materials:

e 3-Bromo-4-chromanone (1 equivalent)

e Thiourea (1.2 equivalents)

o Ethanol (anhydrous, reaction solvent)

e Sodium bicarbonate (for workup)

o Ethyl acetate (for extraction)

e Brine solution

¢ Anhydrous magnesium sulfate

e Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle
» Standard glassware for workup and purification

Procedure:

¢ Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux
condenser, add 3-bromo-4-chromanone (e.g., 2.27 g, 10 mmol) and thiourea (e.g., 0.91 g, 12
mmol).

» Solvent Addition: Add 50 mL of anhydrous ethanol to the flask.

o Scientist's Note: Ethanol is a common solvent for this reaction as it effectively dissolves
the reactants and facilitates the reaction at reflux temperature without being overly
reactive.
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o Reflux: Heat the reaction mixture to reflux (approximately 78°C) with vigorous stirring.
Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., using a 7:3
hexanes:ethyl acetate mobile phase). The reaction is typically complete within 4-6 hours.

e Cooling and Concentration: Once the reaction is complete, allow the mixture to cool to room
temperature. Remove the solvent under reduced pressure using a rotary evaporator to
obtain a crude solid.

e Aqueous Workup: Redissolve the crude solid in ethyl acetate (50 mL) and transfer to a
separatory funnel. Wash the organic layer sequentially with saturated sodium bicarbonate
solution (2 x 30 mL) to neutralize any acidic byproducts, followed by brine (1 x 30 mL).

o Trustworthiness Check: This neutralization and washing step is critical for removing
impurities and ensuring a clean product, which is essential for accurate biological testing.

e Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate, filter, and
concentrate in vacuo to yield the crude product.

 Purification: Purify the crude product by column chromatography on silica gel, eluting with a
gradient of ethyl acetate in hexanes, to afford the pure 2-amino-chromeno[4,3-d]thiazole
derivative.

o Characterization: Confirm the structure and purity of the final compound using *H NMR, 13C
NMR, and High-Resolution Mass Spectrometry (HRMS).

| Primary Screening: Enzyme Inhibition Assays

Once synthesized, the primary goal is to determine if the compound inhibits the target enzyme
and to quantify its potency, typically by determining the half-maximal inhibitory concentration
(ICs0).

| Assay Principles and Self-Validation

A robust enzyme assay must be carefully designed and validated.[6] Key considerations
include:
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» Enzyme Titration: Determine the optimal enzyme concentration that yields a linear reaction
rate within the desired assay time.

e Substrate Concentration: The substrate concentration should ideally be at or near its
Michaelis constant (Km) to ensure sensitivity to different types of inhibitors.[6]

e DMSO Tolerance: As compounds are typically dissolved in DMSO, the assay must be
tolerant to the final DMSO concentration, which should be kept constant across all wells.[6]

» Controls: Always include positive controls (known inhibitor) and negative controls (vehicle,
e.g., DMSO) to validate the assay performance.

| Protocol: Acetylcholinesterase (AChE) Inhibition Assay
(Ellman's Method)

This protocol is widely used for screening inhibitors of AChE, an enzyme relevant to
Alzheimer's disease.[2][7]

Materials:

o Acetylcholinesterase (AChE) from electric eel

o Acetylthiocholine iodide (ATCI), the substrate

» 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB), Ellman's reagent

e Tris-HCI buffer (50 mM, pH 8.0)

o Test compounds (chromenothiazole derivatives) dissolved in DMSO
o Donepezil (positive control inhibitor)

» 96-well microplate

* Microplate reader capable of measuring absorbance at 412 nm

Procedure:
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Reagent Preparation:
o Prepare a stock solution of AChE in Tris-HCI buffer.
o Prepare stock solutions of ATCI (15 mM) and DTNB (3 mM) in Tris-HCI buffer.

o Prepare serial dilutions of your test compounds and Donepezil in DMSO, then dilute
further in buffer to the desired final concentrations. The final DMSO concentration in the
well should not exceed 1%.

Assay Plate Setup: In a 96-well plate, add the following in triplicate:

o Test Wells: 20 pL of test compound dilution + 140 pL Tris-HCI buffer + 20 uL AChE
solution.

o Negative Control: 20 uL of vehicle (buffer with DMSQO) + 140 uL Tris-HCI buffer + 20 pL
AChE solution.

o Positive Control: 20 pL of Donepezil dilution + 140 pL Tris-HCI buffer + 20 uL AChE
solution.

o Blank: 20 uL of vehicle + 160 pL Tris-HCI buffer (no enzyme).

Pre-incubation: Add 20 pL of DTNB solution to all wells. Mix gently and pre-incubate the
plate at 37°C for 15 minutes.

o Scientist's Note: This pre-incubation step allows the inhibitor to bind to the enzyme before
the substrate is introduced, which is crucial for obtaining accurate potency values.

Reaction Initiation: Initiate the reaction by adding 20 pL of ATCI solution to all wells.

Kinetic Measurement: Immediately place the plate in a microplate reader and measure the
change in absorbance at 412 nm every minute for 10-15 minutes at 37°C. The rate of
reaction (V) is the slope of the linear portion of the absorbance vs. time curve.

Data Analysis:
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o Calculate the percentage of inhibition for each compound concentration using the formula:
% Inhibition = [1 - (V_inhibitor / V_negative_control)] * 100

o Plot the % Inhibition against the logarithm of the inhibitor concentration.

o Determine the ICso value by fitting the data to a four-parameter logistic (sigmoidal dose-
response) curve using appropriate software (e.g., GraphPad Prism).

| Elucidating the Mechanism of Action (MoA)

The ICso value indicates potency but does not describe how the inhibitor interacts with the
enzyme. MoA studies are essential to understand whether the inhibitor is competitive, non-
competitive, uncompetitive, or follows a mixed-model of inhibition.[6] This knowledge is critical
for lead optimization.

| Principles of Kinetic Analysis

The MoA is determined by measuring the initial reaction rates at various concentrations of both
the substrate and the inhibitor. The results are typically visualized using a Lineweaver-Burk
(double reciprocal) plot, where 1/rate is plotted against 1/[Substrate]. The pattern of line
intersections reveals the inhibition mechanism.
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Caption: Simplified schematic of enzyme-inhibitor interactions.

| Protocol: Determining Inhibition Type

This protocol is an extension of the primary assay described in Section 3.2.

Procedure:

» Experimental Design: Create a matrix of experimental conditions. You will test at least 3-4
fixed concentrations of your inhibitor (e.g., 0, 0.5 x Ki, 1 x Ki, 2 x Ki, where Ki is the inhibition
constant, initially estimated from the ICso) against a range of substrate concentrations (e.g.,
from 0.5 x Km to 10 X Km).[6]

o Assay Execution: Perform the enzyme inhibition assay as described in Section 3.2 for each
condition in the matrix, measuring the initial reaction rates.
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o Data Plotting:
o For each inhibitor concentration, plot the initial rate (V) versus substrate concentration [S].
o Transform the data into a Lineweaver-Burk plot (1/V vs. 1/[S]).

e Interpretation:

o Competitive Inhibition: The lines will intersect on the y-axis (Vmax is unchanged, apparent
Km increases).

o Non-competitive Inhibition: The lines will intersect on the x-axis (Vmax decreases, Km is
unchanged).

o Uncompetitive Inhibition: The lines will be parallel (both Vmax and Km decrease
proportionally).

o Mixed Inhibition: The lines will intersect in the second quadrant (off-axis), indicating
changes in both Vmax and Km.

e Calculate Ki: The inhibition constant (Ki) can be calculated by secondary plots (e.qg., plotting
the slopes of the Lineweaver-Burk lines against inhibitor concentration).

| Structure-Activity Relationship (SAR) and Data
Presentation

Systematic modification of the chromenothiazole scaffold is performed to understand which
chemical features are critical for activity. This SAR study guides the design of more potent and
selective inhibitors.

| Key Structural Modifications

Based on published research on thiazole derivatives, key areas for modification include:[8][9]
[10]

e Position 2 of the Thiazole Ring: Introducing different amine substituents, amides, or aryl
groups can probe interactions within the enzyme's active site. For example, acyl groups can
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sometimes enhance antibacterial activity.[9]

o The Chromene Ring: Adding electron-withdrawing (e.g., -CFs, -ClI) or electron-donating (e.g.,
-OCHs) groups can modulate the electronic properties and binding affinity of the molecule.
Methoxy groups at certain positions have been shown to significantly enhance
acetylcholinesterase inhibition.[8]

o Stereochemistry: If chiral centers are present, separating and testing individual enantiomers
is crucial, as biological activity is often stereospecific.

| Data Presentation for SAR Analysis

Summarizing SAR data in a clear, tabular format is essential for comparing analogs and
drawing conclusions.

Table 1: Representative SAR Data for Chromenothiazole Analogs against AChE

] R2? Substituent

R* Substituent AChE ICs0 (nM) MAO-B ICso
Compound ID . . (Chromene

(Thiazole Ring) . [2][3] (nM)[2][3]

Ring)

CT-01 -NH:2 H 150.5+12.1 > 10,000
CT-02 -NH-CHs H 98.2+85 > 10,000
CT-03 -NH:2 6-OCHs 45.7 + 3.9 8,540 £ 560
CT-04 -NH:z 6-Cl 89.1+74 9,120 £ 610
CT-05 -NH-CO-Ph H 235.4+19.8 > 10,000
Donepezil N/A (Reference) N/A (Reference) 23411 N/A
Selegiline N/A (Reference) N/A (Reference) N/A 403+ 1.7

Data are hypothetical but representative of typical SAR trends.

Analysis of Table 1: From this table, we can infer preliminary SAR trends:

o Methylation of the 2-amino group (CT-02 vs. CT-01) appears to slightly improve potency.
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e An electron-donating methoxy group on the chromene ring (CT-03) provides a significant
boost in activity compared to the unsubstituted analog (CT-01).

e Converting the amine to a bulky benzamide (CT-05) is detrimental to activity, suggesting
steric constraints in the binding pocket.

e The compounds show high selectivity for AChE over MAO-B, an important feature for a
targeted therapy.

| Conclusion

The development of chromenothiazole-based enzyme inhibitors is a structured, multi-
disciplinary process that combines synthetic chemistry with rigorous biochemical evaluation. By
following systematic protocols for synthesis, primary screening, MoA determination, and SAR
analysis, researchers can efficiently navigate the path from initial hit identification to lead
optimization. The unique scaffold of chromenothiazole offers a rich foundation for discovering
next-generation therapeutics targeting a wide array of enzymes.

| References

e Bence, M., et al. (2022). The structure—activity relationship and computational studies of 1,3-
thiazole derivatives as cholinesterase inhibitors with anti-inflammatory activity. Comptes
Rendus. Chimie, Tome 25, 267-279.

o National Center for Biotechnology Information. (2012). Assay Guidance Manual: Mechanism
of Action Assays for Enzymes. [Link]

o El-Gamal, M. |, et al. (2024). Recent studies on protein kinase signaling inhibitors based on
thiazoles: review to date. Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1),
2311225.

e Wilson, W. W., et al. (2008). Measurement of enzyme kinetics and inhibitor constants using
enthalpy arrays. Analytical Biochemistry, 377(1), 1-8. [Link]

e Rashid, U., et al. (2021). Recent developments in the chemistry and enzyme inhibitory
activity of fused thiazoles and thiadiazoles. Bioorganic & Medicinal Chemistry, 43, 116263.

© 2026 BenchChem. All rights reserved. 12 /16 Tech Support


https://www.ncbi.nlm.nih.gov/books/NBK92002/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2731818/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1299413?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Rojas, L., et al. (2021). Enantioselective synthesis of new oxazolidinylthiazolidines as
enzyme inhibitors. RSC Advances, 11(43), 26801-26810.

Muthyala, M. K., et al. (2009). Identification and structure-activity relationships of chromene-
derived selective estrogen receptor modulators for treatment of postmenopausal symptoms.
Journal of Medicinal Chemistry, 52(23), 7544-7569. [Link]

Al-Ostath, A. I., et al. (2023). An Overview of the Structure—Activity Relationship in Novel
Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017-2023). Molecules, 28(15),
5849. [Link]

Rizvi, S. U. M., et al. (2021). In Vitro Enzymatic and Kinetic Studies, and In Silico Drug-
Receptor Interactions, and Drug-Like Profiling of the 5-Styrylbenzamide Derivatives as
Potential Cholinesterase and [3-Secretase Inhibitors with Antioxidant Properties. Molecules,
26(18), 5483. [Link]

Kandasamy, R., et al. (2023). Structure-activity relationship studies of benzothiazole-phenyl
analogs as multi-target ligands to alleviate pain without affecting normal behavior.
Prostaglandins & Other Lipid Mediators, 164, 106702. [Link]

Acar, C., et al. (2022). Synthesis of novel benzothiazole derivatives and investigation of their
enzyme inhibitory effects against Alzheimer's disease. RSC Medicinal Chemistry, 13(9),
1121-1134. [Link]

Khan, I., et al. (2021). Synthesis, computational studies and enzyme inhibitory kinetics of
benzothiazole-linked thioureas as mushroom tyrosinase inhibitors. Journal of Biomolecular
Structure & Dynamics, 39(18), 7035-7043. [Link]

Acar, C., et al. (2022). Synthesis of novel benzothiazole derivatives and investigation of their
enzyme inhibitory effects against Alzheimer's disease. RSC Publishing. [Link]

Al-Mokhanam, A. A., & Amine, A. (2021). The Kinetic and Analytical Aspects of Enzyme
Competitive Inhibition: Sensing of Tyrosinase Inhibitors. Biosensors, 11(9), 323. [Link]

Edmondson, D. E., & Binda, C. (2018). Assessment of Enzyme Inhibition: A Review with
Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory
Drugs. Medicinal Research Reviews, 38(4), 1107-1137. [Link]

© 2026 BenchChem. All rights reserved. 13/16 Tech Support


https://pubmed.ncbi.nlm.nih.gov/19817415/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10420188/
https://www.mdpi.com/1420-3049/26/18/5483
https://pubmed.ncbi.nlm.nih.gov/36529320/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9483015/
https://pubmed.ncbi.nlm.nih.gov/32762529/
https://pubs.rsc.org/en/content/articlelanding/2022/md/d2ra03803j
https://www.mdpi.com/2079-6374/11/9/323
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5992078/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1299413?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Ako, H., et al. (1976). The interaction of inhibitors of proteolytic enzymes with 3-
methylhistidine-57-chymotrypsin. The Journal of Biological Chemistry, 251(18), 5671-5675.

Acar, C., et al. (2022). Synthesis of novel benzothiazole derivatives and investigation of their
enzyme inhibitory effects against Alzheimer's disease. ResearchGate. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date -
PMC [pmc.ncbi.nlm.nih.gov]

2. Synthesis of novel benzothiazole derivatives and investigation of their enzyme inhibitory
effects against Alzheimer's disease - PMC [pmc.ncbi.nim.nih.gov]

3. Synthesis of novel benzothiazole derivatives and investigation of their enzyme inhibitory
effects against Alzheimer's disease - RSC Advances (RSC Publishing) [pubs.rsc.org]

4. Identification and structure-activity relationships of chromene-derived selective estrogen
receptor modulators for treatment of postmenopausal symptoms - PubMed
[pubmed.ncbi.nim.nih.gov]

5. researchgate.net [researchgate.net]

6. Mechanism of Action Assays for Enzymes - Assay Guidance Manual - NCBI Bookshelf
[ncbi.nim.nih.gov]

7. In Vitro Enzymatic and Kinetic Studies, and In Silico Drug-Receptor Interactions, and
Drug-Like Profiling of the 5-Styrylbenzamide Derivatives as Potential Cholinesterase and 3-
Secretase Inhibitors with Antioxidant Properties | MDPI [mdpi.com]

8. The structure—activity relationship and computational studies of 1,3-thiazole derivatives as
cholinesterase inhibitors with anti-inflammatory activity [comptes-rendus.academie-
sciences.fr]

9. An Overview of the Structure—Activity Relationship in Novel Antimicrobial Thiazoles
Clubbed with Various Heterocycles (2017-2023) - PMC [pmc.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 14 /16 Tech Support


https://www.researchgate.net/publication/362870404_Synthesis_of_novel_benzothiazole_derivatives_and_investigation_of_their_enzyme_inhibitory_effects_against_Alzheimer's_disease
https://www.benchchem.com/product/b1299413?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC11575478/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11575478/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9389372/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9389372/
https://pubs.rsc.org/en/content/articlelanding/2022/ra/d2ra03803j
https://pubs.rsc.org/en/content/articlelanding/2022/ra/d2ra03803j
https://pubmed.ncbi.nlm.nih.gov/19366247/
https://pubmed.ncbi.nlm.nih.gov/19366247/
https://pubmed.ncbi.nlm.nih.gov/19366247/
https://www.researchgate.net/publication/362801050_Synthesis_of_novel_benzothiazole_derivatives_and_investigation_of_their_enzyme_inhibitory_effects_against_Alzheimer's_disease
https://www.ncbi.nlm.nih.gov/books/NBK92001/
https://www.ncbi.nlm.nih.gov/books/NBK92001/
https://www.mdpi.com/2076-3921/10/5/647
https://www.mdpi.com/2076-3921/10/5/647
https://www.mdpi.com/2076-3921/10/5/647
https://comptes-rendus.academie-sciences.fr/chimie/articles/10.5802/crchim.201/
https://comptes-rendus.academie-sciences.fr/chimie/articles/10.5802/crchim.201/
https://comptes-rendus.academie-sciences.fr/chimie/articles/10.5802/crchim.201/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10820536/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10820536/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1299413?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e 10. Structure-activity relationship studies of benzothiazole-phenyl analogs as multi-target
ligands to alleviate pain without affecting normal behavior - PubMed
[pubmed.ncbi.nim.nih.gov]

e To cite this document: BenchChem. [Application Notes & Protocols: The Development of
Chromenothiazole-Based Enzyme Inhibitors]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1299413/docs#application-notes-protocols-the-
development-of-chromenothiazole-based-enzyme-inhibitors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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